Cas no 1803852-23-4 (2,4-Dimethyl-3-ethoxyphenol)

• Product Name: 2,4-Dimethyl-3-ethoxyphenol
• CAS No: 1803852-23-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5006350
• Update Time: 2025-06-09

2,4-Dimethyl-3-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-ethoxyphenol

• Inchi： 1S/C10H14O2/c1-4-12-10-7(2)5-6-9(11)8(10)3/h5-6,11H,4H2,1-3H3
• InChI Key： CYOAVSDISNSBNP-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)=CC=C(C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on 2,4-Dimethyl-3-ethoxyphenol

Recent Advances in the Study of 2,4-Dimethyl-3-ethoxyphenol (CAS: 1803852-23-4) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dimethyl-3-ethoxyphenol (CAS: 1803852-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This phenolic derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, pharmacokinetics, and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current scientific standing.

Recent studies have focused on the synthesis and optimization of 2,4-Dimethyl-3-ethoxyphenol, with particular emphasis on improving its yield and purity for pharmaceutical applications. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), have been employed to characterize the compound and ensure its suitability for further biological testing. These efforts have been critical in establishing standardized protocols for the production of high-quality 2,4-Dimethyl-3-ethoxyphenol, which is essential for reproducible research outcomes.

In vitro and in vivo studies have explored the pharmacological potential of 2,4-Dimethyl-3-ethoxyphenol, revealing promising antioxidant and anti-inflammatory properties. For instance, research conducted on murine models demonstrated that the compound significantly reduces oxidative stress markers and inhibits pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, molecular docking studies have identified possible interactions between 2,4-Dimethyl-3-ethoxyphenol and key enzymes involved in oxidative stress pathways, providing mechanistic insights into its bioactivity.

Another area of interest is the compound's role in antimicrobial applications. Preliminary investigations have shown that 2,4-Dimethyl-3-ethoxyphenol exhibits moderate antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis. These findings highlight its potential as a lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance. Further studies are needed to explore its spectrum of activity and optimize its efficacy against a broader range of pathogens.

Despite these promising results, challenges remain in the clinical translation of 2,4-Dimethyl-3-ethoxyphenol. Issues such as bioavailability, metabolic stability, and potential toxicity require thorough investigation to ensure its safety and efficacy in human applications. Recent pharmacokinetic studies have begun to address these concerns, with initial data indicating favorable absorption and distribution profiles in animal models. However, long-term toxicity studies and human clinical trials are necessary to fully evaluate its therapeutic potential.

In conclusion, 2,4-Dimethyl-3-ethoxyphenol (CAS: 1803852-23-4) represents a promising candidate for further research in chemical biology and pharmaceutical development. Its diverse biological activities, coupled with advances in synthesis and characterization, position it as a valuable compound for addressing unmet medical needs. Future studies should focus on overcoming existing challenges and expanding its applications, paving the way for its integration into therapeutic regimens.